N-(3-methoxyphenyl)-N'-[2-(4-methylphenyl)ethyl]urea

• IUPAC Name: 1-(3-methoxyphenyl)-3-[2-(4-methylphenyl)ethyl]urea
• InChI: InChI=1S/C17H20N2O2/c1-13-6-8-14(9-7-13)10-11-18-17(20)19-15-4-3-5-16(12-15)21-2/h3-9,12H,10-11H2,1-2H3,(H2,18,19,20)
• InChI Key: PPTVCNIQZGRJFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)CCNC(=O)NC2=CC(=CC=C2)OC
• Molecular Formula: C17H20N2O2
• Molecular Weight: 284.35 g/mol

Description

N-(3-methoxyphenyl)-N'-[2-(4-methylphenyl)ethyl]urea, commonly known as Methoxyphenamine, is a synthetic compound that has gained significant attention in the field of scientific research. Methoxyphenamine belongs to the class of phenethylamines and has been found to exhibit a wide range of biological activities.

Scientific Research Applications

Chemical Synthesis and Applications

N-(3-methoxyphenyl)-N'-[2-(4-methylphenyl)ethyl]urea is a compound involved in various chemical synthesis processes. The directed lithiation of related urea compounds, such as N′-[2-(4-Methoxyphenyl)ethyl]-N,N-dimethylurea, has been explored, demonstrating the reactivity of these compounds toward lithiation and their potential in creating substituted products (Smith, El‐Hiti, & Alshammari, 2013). Furthermore, the synthesis of 3-substituted-6-(3-ethyl-4-methylanilino)uracils (EMAU) highlights the utility of related urea derivatives in producing compounds with significant antibacterial activity, particularly against Gram-positive bacteria (Zhi et al., 2005).

Enzyme Inhibition and Potential Therapeutic Applications

Another area of interest is the inhibition of physiologically relevant enzymes by cyclic urea derivatives. For example, 2-(Methacryloyloxy)ethyl 6-methyl-2-oxo-4-phenyl-1,2,3,4-tetrahydropyrimidine-5-carboxylate has been tested for its inhibition of carbonic anhydrase isozymes I and II, as well as acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), showing effective inhibition profiles (Sujayev et al., 2016).

Photodegradation and Environmental Impact

The environmental impact of urea derivatives, including their photodegradation and hydrolysis, is crucial for understanding their behavior in ecosystems. Investigations into substituted urea herbicides, such as monolinuron and linuron, provide insights into their stability and degradation under various conditions, informing their safe use and potential environmental risks (Gatidou & Iatrou, 2011).

Nonlinear Optical Materials

Research into organic nonlinear optical (NLO) materials has identified urea derivatives as potential candidates for applications in optoelectronics. The growth and characterization of crystals like 1-(4-methylphenyl)-3-(4-methoxyphenyl)-2-propen-1-one reveal the potential of these compounds in developing NLO materials (Crasta et al., 2004).